Cas no 1207020-99-2 (7-(3-methylphenyl)-3-{[3-(trifluoromethyl)phenyl]methyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 7-(3-methylphenyl)-3-{[3-(trifluoromethyl)phenyl]methyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1207020-99-2
• MF: C₂₁H₁₅F₃N₂OS
• MW: 400.416814088821
• CID: 5399171
• Update Time: 2025-05-21

7-(3-methylphenyl)-3-{[3-(trifluoromethyl)phenyl]methyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-(3-Methylphenyl)-3-[[3-(trifluoromethyl)phenyl]methyl]thieno[3,2-d]pyrimidin-4(3H)-one
• 7-(3-methylphenyl)-3-{[3-(trifluoromethyl)phenyl]methyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C21H15F3N2OS/c1-13-4-2-6-15(8-13)17-11-28-19-18(17)25-12-26(20(19)27)10-14-5-3-7-16(9-14)21(22,23)24/h2-9,11-12H,10H2,1H3
• InChI Key： AAOWLFDGOIRLIX-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC(C(F)(F)F)=C2)C(=O)C2SC=C(C3=CC=CC(C)=C3)C=2N=1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 510.5±60.0 °C(Predicted)
• pka: -0.78±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 7-(3-methylphenyl)-3-{[3-(trifluoromethyl)phenyl]methyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one

Comprehensive Overview of 7-(3-methylphenyl)-3-{[3-(trifluoromethyl)phenyl]methyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1207020-99-2)

The compound 7-(3-methylphenyl)-3-{[3-(trifluoromethyl)phenyl]methyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1207020-99-2) is a structurally complex heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This thieno[3,2-d]pyrimidin-4-one derivative is characterized by its unique combination of a 3-methylphenyl group at the 7-position and a 3-(trifluoromethyl)phenylmethyl substituent at the 3-position, which contributes to its distinct physicochemical and pharmacological properties.

In recent years, the scientific community has shown increasing interest in thieno[3,2-d]pyrimidin-4-one derivatives due to their potential therapeutic applications. Researchers are particularly focused on exploring their role as kinase inhibitors, which are crucial in targeting various signaling pathways involved in cell proliferation and inflammation. The presence of the trifluoromethyl group in this compound enhances its metabolic stability and binding affinity, making it a promising candidate for further development.

The synthesis of 7-(3-methylphenyl)-3-{[3-(trifluoromethyl)phenyl]methyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one involves multi-step organic reactions, including cyclization and functional group transformations. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its structural integrity and purity. These methods ensure that the compound meets the stringent quality standards required for preclinical and clinical studies.

One of the key advantages of this compound is its potential selectivity toward specific biological targets. For instance, the 3-(trifluoromethyl)phenylmethyl moiety is known to interact with hydrophobic pockets in enzyme active sites, thereby improving target engagement. This feature aligns with the growing demand for highly selective kinase inhibitors in the pharmaceutical industry, where minimizing off-target effects is a top priority.

From a commercial perspective, CAS No. 1207020-99-2 is of interest to companies specializing in custom synthesis and contract research organizations (CROs). Its unique structure and potential applications make it a valuable asset for drug discovery programs. Additionally, the compound's patent status and intellectual property considerations are critical factors for stakeholders looking to invest in its development.

Environmental and safety assessments of 7-(3-methylphenyl)-3-{[3-(trifluoromethyl)phenyl]methyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one have also been conducted to evaluate its ecological impact. Regulatory agencies emphasize the importance of green chemistry principles in its synthesis, ensuring minimal waste generation and energy consumption. These efforts reflect the broader industry trend toward sustainable and environmentally friendly practices.

In conclusion, 7-(3-methylphenyl)-3-{[3-(trifluoromethyl)phenyl]methyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one represents a fascinating example of modern medicinal chemistry. Its intricate structure, combined with its potential therapeutic benefits, positions it as a compound of significant scientific and commercial value. As research continues to uncover its full potential, this molecule is likely to remain a focal point in the quest for innovative treatments.